Cas no 891866-87-8 (2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide)

• Product Name: 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
• CAS No: 891866-87-8
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5439954
• PubChem ID: 18591695
• Update Time: 2025-07-22

2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethylphenyl)-3,4-dihydro-2,3-dioxo-N-phenyl-1(2H)-pyrazineacetamide
• 891866-87-8
• 2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide
• VU0511813-1
• 2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenylacetamide
• AKOS001911642
• F3167-0017
• 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide

• Inchi： 1S/C20H19N3O3/c1-14-10-15(2)12-17(11-14)23-9-8-22(19(25)20(23)26)13-18(24)21-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： PGQRWWOMCJQCFU-UHFFFAOYSA-N
• SMILES： O=C1C(N(C=CN1C1C=C(C)C=C(C)C=1)CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.17±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide

Comprehensive Overview of 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide (CAS No. 891866-87-8)

The compound 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide, with the CAS number 891866-87-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydropyrazine core and phenylacetamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule compounds like 891866-87-8 has surged, driven by advancements in precision medicine and targeted therapy. The compound's 3,5-dimethylphenyl and dioxo-tetrahydropyrazine groups contribute to its stability and reactivity, making it a valuable scaffold for designing new therapeutic agents. Its N-phenylacetamide segment further enhances its binding affinity, a feature often explored in drug discovery projects.

One of the most frequently asked questions about 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide revolves around its synthetic pathway. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes, which are optimized for high yield and purity. Researchers also investigate its solubility and bioavailability, as these properties are critical for its potential use in pharmaceutical formulations.

The growing interest in 891866-87-8 aligns with broader trends in chemical biology and computational chemistry. For instance, molecular docking studies have explored its interactions with protein targets, shedding light on its mechanism of action. Additionally, its structural analogs are being studied for their potential in treating chronic diseases, such as cancer and inflammatory disorders, further highlighting its relevance in modern research.

From an industrial perspective, 2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide is often discussed in the context of patent literature and intellectual property. Companies specializing in fine chemicals and custom synthesis frequently list it as part of their portfolio, catering to academic and commercial clients. Its CAS number 891866-87-8 serves as a unique identifier, ensuring accurate referencing in scientific databases and regulatory documents.

In summary, 891866-87-8 represents a fascinating example of how heterocyclic chemistry contributes to innovation in life sciences. Its combination of structural complexity and functional versatility makes it a subject of ongoing investigation, with potential applications spanning drug development, biomaterials, and beyond. As research continues, this compound is likely to remain a key player in the quest for new bioactive molecules.